![molecular formula C19H20N2O2 B5885387 5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole](/img/structure/B5885387.png)
5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is a chemical compound that belongs to the class of oxadiazoles. It has been found to have potential applications in scientific research due to its unique properties.
Mechanism of Action
The exact mechanism of action of 5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is not fully understood. However, it has been suggested that it may act by inhibiting the expression of certain genes involved in cancer cell proliferation. It may also act by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of nitric oxide, a molecule involved in inflammation. Additionally, it has been found to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole in lab experiments include its potential as an anticancer and anti-inflammatory agent. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is that its exact mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.
Future Directions
There are several potential future directions for research involving 5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole. One area of research could be to further investigate its mechanism of action in order to optimize its use as an anticancer and anti-inflammatory agent. Additionally, studies could be conducted to determine its efficacy in animal models and potentially in clinical trials. Further research could also be conducted to explore its potential as a treatment for other diseases such as Alzheimer's disease.
Synthesis Methods
The synthesis of 5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole can be achieved through a variety of methods. One of the most commonly used methods is the reaction of 4-tert-butylphenol with benzyl azide in the presence of a base to form the corresponding azide. The azide is then reacted with diphenyl carbonate to form the desired compound.
Scientific Research Applications
5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole has been found to have potential applications in scientific research. It has been reported to exhibit anticancer activity against various cancer cell lines. Studies have also shown that it has potential as an anti-inflammatory agent and could be useful in the treatment of inflammatory diseases.
properties
IUPAC Name |
5-[(4-tert-butylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-19(2,3)15-9-11-16(12-10-15)22-13-17-20-18(21-23-17)14-7-5-4-6-8-14/h4-12H,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDLVCCPSTFAATL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.